Cas no 1228312-14-8 (tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate
• CAS No: 1228312-14-8
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD17926351
• CID: 1089478
• PubChem ID: 46222798
• Update Time: 2025-06-13

tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 3-vinylpyrrolidine-1-carboxylate
• tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate
• (R)-1-N-BOC-3-VINYL-PYRROLIDINE
• (R)-3-vinylpyrrolidine-1-carboxylic acid t-butyl ester
• ACT07927
• AK140749
• SureCN344569
• tert-butyl (R)-3-vinylpyrrolidine-1-carboxylate
• (R)-tert-Butyl3-vinylpyrrolidine-1-carboxylate
• 1228312-14-8
• tert-butyl(R)-3-vinylpyrrolidine-1-carboxylate
• CS-0079132
• AIWBHQLFAKSRML-VIFPVBQESA-N
• 1-Pyrrolidinecarboxylic acid, 3-ethenyl-, 1,1-dimethylethyl ester, (3R)-
• DB-336209
• R-1-N-Boc-3-vinyl-pyrrolidine
• EN300-7404934
• MFCD17926351
• AS-36726
• DTXSID00673132
• (R)-1-Boc-3-vinylpyrrolidine
• AKOS022173158
• SCHEMBL344569

• MDL： MFCD17926351
• Inchi： 1S/C11H19NO2/c1-5-9-6-7-12(8-9)10(13)14-11(2,3)4/h5,9H,1,6-8H2,2-4H3/t9-/m0/s1
• InChI Key： AIWBHQLFAKSRML-VIFPVBQESA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H](C=C)C1)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Colorless to Yellow Liquid

tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl (3R)-3-Ethenylpyrrolidine-1-Carboxylate (CAS No: 1228312-14-8)

Tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate, identified by the chemical compound code CAS No: 1228312-14-8, is a specialized organic molecule that has garnered significant attention in the field of chemical and biomedical research. This compound, featuring a unique structural configuration, holds promise for various applications, particularly in the development of novel pharmaceuticals and agrochemicals. The detailed exploration of its chemical properties, synthesis methods, and emerging applications provides a comprehensive understanding of its potential significance.

The molecular structure of tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate consists of a pyrrolidine core substituted with an ethenyl group at the 3-position and a tert-butyl ester group at the 1-position. This specific arrangement imparts distinct stereochemical and electronic characteristics to the molecule, making it a valuable candidate for further investigation. The stereochemistry, particularly the (3R) configuration, is crucial as it influences the biological activity and interaction with biological targets.

In recent years, there has been a growing interest in the development of chiral compounds for pharmaceutical applications. The enantiomeric purity of tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate is essential for ensuring the efficacy and safety of potential drug candidates. Advanced synthetic techniques have been employed to achieve high enantiomeric excess, which is critical for optimizing pharmacokinetic properties and minimizing side effects.

The synthesis of tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient and sustainable synthetic routes. For instance, asymmetric hydrogenation has been utilized to introduce the desired stereochemistry with high selectivity. These innovations not only improve the scalability of production but also align with green chemistry principles by reducing waste and energy consumption.

Beyond its synthetic significance, tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate has shown potential in various biomedical applications. Research indicates that this compound may serve as a key intermediate in the synthesis of bioactive molecules targeting neurological disorders. The pyrrolidine scaffold is commonly found in natural products with pharmacological activity, suggesting that derivatives of this compound could exhibit similar therapeutic effects. Preliminary studies have explored its interactions with specific enzymes and receptors, providing insights into its mechanism of action.

The agrochemical sector has also recognized the potential of tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. By modulating the substituents on the pyrrolidine ring, researchers can fine-tune the biological activity to target specific pests while minimizing environmental impact. This aligns with the global effort to develop sustainable agricultural practices that are both effective and environmentally friendly.

In conclusion, tert-butyl (3R)-3-ethenylpyrrolidine-1-carboxylate represents a fascinating compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with recent advancements in synthetic chemistry and biotechnology, position it as a promising candidate for further research and development. As our understanding of its properties and potential continues to grow, this compound is likely to play an increasingly important role in addressing challenges across multiple industries.